Cas no 3737-39-1 (N-phenylthiophene-2-carboximidamide)

• Product Name: N-phenylthiophene-2-carboximidamide
• CAS No: 3737-39-1
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 2824525
• PubChem ID: 10219864
• Update Time: 2025-10-27

N-phenylthiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-phenylthiophene-2-carboximidamide
• TS-09110
• DAA73739
• Z1416177342
• AKOS040758684
• 3737-39-1
• BRD-K52914072-001-01-5
• DTXSID80436888
• BDBM50113348
• EN300-257373
• SCHEMBL6280367
• CHEMBL33240
• 2-Thiophenecarboximidamide, N-phenyl-

• Inchi： 1S/C11H10N2S/c12-11(10-7-4-8-14-10)13-9-5-2-1-3-6-9/h1-8H,(H2,12,13)
• InChI Key： RCORNHOUCUDCAC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C(/N)=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.05646950Da
• Monoisotopic Mass: 202.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-phenylthiophene-2-carboximidamide

N-Phenylthiophene-2-carboximidamide (CAS No. 3737-39-1): A Comprehensive Overview

N-Phenylthiophene-2-carboximidamide (CAS No. 3737-39-1) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmacology. This compound, also known as phenylthiophene-2-carboximidamide, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-phenylthiophene-2-carboximidamide is characterized by a thiophene ring substituted with a phenyl group and a carboximidamide functional group. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The presence of the carboximidamide group further enhances its reactivity and biological activity, making it an attractive candidate for various applications.

The synthesis of N-phenylthiophene-2-carboximidamide can be achieved through several methods. One common approach involves the reaction of 2-thiophenecarboxylic acid with phenylhydrazine in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the coupling of 2-thiophenecarboxylic acid chloride with phenylhydrazine hydrochloride, followed by dehydrohalogenation to form the desired product. These synthetic strategies have been extensively studied and optimized to improve efficiency and reduce by-products.

In recent years, N-phenylthiophene-2-carboximidamide has been the subject of numerous research studies due to its potential biological activities. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-phenylthiophene-2-carboximidamide has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further investigated for its potential use in cancer therapy.

The pharmacological profile of N-phenylthiophene-2-carboximidamide has been explored in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and low toxicity, making it suitable for further development as a therapeutic agent. Additionally, its ability to cross the blood-brain barrier has been noted, which opens up possibilities for its use in neurological disorders.

In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify novel derivatives of N-phenylthiophene-2-carboximidamide with enhanced biological activities. These efforts have led to the discovery of several promising compounds that exhibit improved potency and selectivity compared to the parent molecule. The structural modifications include substitutions on the thiophene ring or the phenyl group, which can significantly alter the pharmacological properties of the molecule.

The environmental impact of N-phenylthiophene-2-carboximidamide is another important consideration in its development and use. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This makes it a more environmentally friendly option compared to some other pharmaceutical compounds.

In conclusion, N-phenylthiophene-2-carboximidamide (CAS No. 3737-39-1) is a multifaceted compound with a wide range of potential applications in medicine and chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.